Cas no 1026978-95-9 (N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide)

• Product Name: N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide
• CAS No: 1026978-95-9
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 5470530
• Update Time: 2025-07-09

N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-N-(pyridin-3-ylmethyl)oxamide
• N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

• Inchi： 1S/C18H20N4O4S/c1-13-5-6-15(22-8-3-9-27(22,25)26)10-16(13)21-18(24)17(23)20-12-14-4-2-7-19-11-14/h2,4-7,10-11H,3,8-9,12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： RDTQQLRQLDCIJW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)=O

Additional information on N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

Comprehensive Overview of N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide (CAS No. 1026978-95-9)

The compound N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide (CAS No. 1026978-95-9) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a thiazolidine core and a pyridine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel compounds like N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide has surged due to advancements in high-throughput screening and computational chemistry. These technologies enable scientists to explore the compound's interactions with biological targets more efficiently. The thiazolidine ring, known for its role in modulating metabolic processes, has been a focal point in studies related to inflammation and oxidative stress, topics that are highly searched in academic and medical communities.

The pyridine component of this compound further enhances its versatility, as pyridine derivatives are widely recognized for their pharmacological activities. This dual functionality positions CAS No. 1026978-95-9 as a promising candidate for further investigation in drug design. Current research trends emphasize the importance of multi-target therapeutics, and this compound's structure suggests it could interact with multiple biological pathways, a feature highly sought after in modern pharmacology.

From a synthetic chemistry perspective, the preparation of N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide involves intricate steps that highlight the compound's stability and reactivity. The 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group, in particular, contributes to its unique electronic properties, which are critical for its potential applications. These properties are often discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in medicinal chemistry.

The compound's relevance extends to the field of bioisosterism, where researchers explore replacements for functional groups to optimize drug efficacy and safety. The ethanediamide linker in CAS No. 1026978-95-9 provides a flexible scaffold for such modifications, making it a valuable tool for chemists. This adaptability is particularly appealing in the context of fragment-based drug discovery, a methodology gaining traction due to its efficiency in identifying lead compounds.

In conclusion, N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide represents a compelling area of study for researchers interested in drug development and chemical biology. Its structural complexity and functional diversity align with contemporary scientific inquiries, ensuring its continued relevance in the ever-evolving landscape of pharmaceutical research.